Cas no 1955531-49-3 (1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1955531-49-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD30180965
• CID: 5241066
• PubChem ID: 122360453
• Update Time: 2025-07-20

1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-methyl-2-phenyl-, hydrochloride (1:1)
• 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD30180965
• Inchi： 1S/C12H15NO2.ClH/c1-13-8-7-10(12(14)15)11(13)9-5-3-2-4-6-9;/h2-6,10-11H,7-8H2,1H3,(H,14,15);1H
• InChI Key： UKCMWXOWFKXRJZ-UHFFFAOYSA-N
• SMILES： C(C1CCN(C)C1C1C=CC=CC=1)(=O)O.Cl

Additional information on 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride

Comprehensive Overview of 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955531-49-3)

The compound 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955531-49-3) is a chemically synthesized derivative of pyrrolidine, a saturated five-membered nitrogen heterocycle. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features, including a carboxylic acid group and a phenyl substituent, which enhance its potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for pyrrolidine derivatives has surged, driven by their utility in designing central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of the hydrochloride salt form in this compound improves its solubility, making it more suitable for formulation studies. As the pharmaceutical industry shifts toward precision medicine, molecules like 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride are being explored for their potential in personalized treatment strategies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride?" The synthesis typically involves multi-step organic reactions, including cyclization and N-methylation, followed by salt formation. Another common query is: "How does this compound compare to other pyrrolidine derivatives in drug development?" Studies suggest that its steric and electronic properties offer distinct advantages in binding affinity and metabolic stability.

The rise of AI-driven drug discovery has further amplified interest in this molecule. Computational models predict its compatibility with G-protein-coupled receptors (GPCRs), a key target class in modern pharmacology. Additionally, its logP value and hydrogen bonding capacity are often analyzed to assess its drug-likeness, aligning with the industry's focus on Lipinski's Rule of Five.

From a commercial perspective, 1955531-49-3 is often listed under categories like pharmaceutical intermediates and research chemicals. Suppliers emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of preclinical studies. Environmental and safety data are also critical, with users frequently searching for "handling guidelines for hydrochloride salts in lab settings."

Looking ahead, the versatility of 1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride positions it as a promising candidate for next-generation therapeutics. Its exploration in neurodegenerative disease models and pain management research underscores its relevance in addressing unmet medical needs. As scientific advancements continue, this compound is poised to play a pivotal role in bridging the gap between chemical innovation and clinical translation.